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Compound of Interest

Compound Name: Benzyl Isothiocyanate-d7

Cat. No.: B565639 Get Quote

Essential Safety and Handling Guide for Benzyl
Isothiocyanate-d7
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Benzyl Isothiocyanate-d7. The following

procedures and recommendations are designed to ensure safe operational use and disposal,

minimizing exposure and risk.

Chemical Safety and Hazard Information
Benzyl Isothiocyanate-d7 is a deuterated analog of Benzyl Isothiocyanate. While specific

toxicity data for the d7 variant is not readily available, it should be handled with the same

precautions as the unlabeled compound due to their similar chemical structures and properties.

Benzyl Isothiocyanate is a hazardous substance that is harmful if swallowed, inhaled, or

absorbed through the skin.[1][2][3] It is a lachrymator, causing irritation to the eyes, skin, and

respiratory system, and may cause sensitization.[2][3][4]

Summary of Hazards:

Acute Toxicity: Harmful by inhalation, in contact with skin, and if swallowed.[1][3][4]

Skin Corrosion/Irritation: Causes skin irritation and may cause chemical burns.[1][2][3]
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Eye Damage/Irritation: Causes serious eye irritation and is a lachrymator (a substance that

causes tearing).[2][3]

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[3][4]

Inhalation: May cause respiratory tract irritation.[2][4]

Moisture Sensitivity: The compound is moisture-sensitive.[2][4]

Quantitative Data and Physical Properties
Property Value Reference

Molecular Formula C₈D₇NS [5]

Molecular Weight 156.26 g/mol [5]

Appearance
Colorless to orange to yellow-

green clear liquid or solid
[2][6]

Boiling Point 243 °C / 469.4 °F [3][7]

Flash Point > 110 °C / > 230 °F [3][7]

Specific Gravity 1.125 [7]

Storage Temperature Recommended: 2 - 8 °C [4]

Incompatibilities

Strong oxidizing agents, acids,

alcohols, amines, strong

bases, moisture.

[2][3][4]

Hazardous Decomposition
Carbon oxides, nitrogen oxides

(NOx), sulfur oxides.
[2][4]

Operational Plan for Safe Handling
A systematic approach is essential when working with Benzyl Isothiocyanate-d7. The

following step-by-step protocol outlines the procedures from receiving the compound to its use

in experimental settings.
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Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.[2][4] The recommended storage temperature is between 2-8°C.[4]

Store in the original, tightly sealed container to prevent exposure to moisture and light.[4]

Preparation and Handling
All handling of Benzyl Isothiocyanate-d7 must be conducted in a certified chemical fume

hood to ensure adequate ventilation.[2][3]

Ensure that an eyewash station and safety shower are readily accessible.[3][7]

Before handling, wear the appropriate Personal Protective Equipment (PPE).

PPE Category Specification Rationale

Eye/Face
Chemical safety goggles and a

face shield.[4][8]

Protects against splashes and

vapors that can cause severe

eye irritation.

Hand

Chemically resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for integrity

before each use.[2][4]

Prevents skin contact, which

can cause irritation and

absorption of the harmful

substance.

Body

A lab coat or chemical-

resistant apron. Long-sleeved

clothing is recommended.[2]

Protects against accidental

spills and contamination of

personal clothing.

Respiratory

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors may be

necessary for higher-risk tasks

or in case of ventilation failure.

[2]

Protects the respiratory tract

from irritation and potential

sensitization from inhaled

vapors.
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Experimental Use
When weighing or transferring the compound, use techniques that minimize the generation

of dust or aerosols.

Use compatible labware (e.g., glass) and ensure all equipment is clean and dry.

Keep containers sealed when not in use to prevent the release of vapors and exposure to

moisture.[1]

Avoid eating, drinking, or smoking in the laboratory area where the chemical is handled.[1]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1][4]

Spill and Emergency Procedures
Minor Spills: In a fume hood, absorb the spill with an inert material such as vermiculite, sand,

or earth.[1][4] Collect the absorbed material into a sealed, labeled container for hazardous

waste disposal.

Major Spills: Evacuate the area immediately and alert emergency personnel.[1]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes and remove contaminated clothing.[2] Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[2] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk.[2] Seek immediate medical attention.

Disposal Plan
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Proper disposal of Benzyl Isothiocyanate-d7 and any contaminated materials is critical to

prevent environmental contamination and ensure safety.

Waste Chemical: Unused or unwanted Benzyl Isothiocyanate-d7 should be disposed of as

hazardous waste.[4] Contact your institution's environmental health and safety (EHS) office

for specific guidelines.

Contaminated Materials: All disposable lab supplies that have come into contact with Benzyl
Isothiocyanate-d7, such as pipette tips, gloves, and absorbent pads, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.[4]

Empty Containers: "Empty" containers may still retain hazardous residues. These should be

treated as hazardous waste and disposed of accordingly. Do not reuse empty containers.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Benzyl Isothiocyanate-
d7, from initial receipt to final disposal.
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Receive Shipment
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Dispose of Chemical Waste
and Contaminated Materials
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Click to download full resolution via product page

Caption: Safe handling workflow for Benzyl Isothiocyanate-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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